methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate

• IUPAC Name: methyl 4-[3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]-4-oxobutanoate
• InChI: InChI=1S/C21H31N3O4/c1-27-19-7-5-17(6-8-19)22-12-14-23(15-13-22)18-4-3-11-24(16-18)20(25)9-10-21(26)28-2/h5-8,18H,3-4,9-16H2,1-2H3
• InChI Key: RNEFQCOMFYJEGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3CCCN(C3)C(=O)CCC(=O)OC
• Molecular Formula: C21H31N3O4
• Molecular Weight: 389.5 g/mol

Description

Methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate, also known as MPBD, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MPBD is a piperidine-based compound that has been synthesized using a variety of methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate involves its binding to serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. This binding results in the activation of intracellular signaling pathways, leading to changes in neuronal activity and neurotransmitter release. The exact mechanism by which methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate modulates serotonin receptor activity is still under investigation.
Biochemical and Physiological Effects:
methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate has been shown to have a range of biochemical and physiological effects, including the modulation of serotonin receptor activity, the regulation of mood and anxiety, and the promotion of neurogenesis. In animal studies, methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate in lab experiments is its high affinity for serotonin receptors, which allows for precise modulation of receptor activity. However, one limitation of using methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate is its potential for off-target effects, as it may bind to other receptors or proteins in addition to serotonin receptors.

Future Directions

There are several future directions for methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate research, including the development of more selective compounds that target specific serotonin receptor subtypes, the investigation of the potential use of methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate as a scaffold for the development of new drugs, and the exploration of the role of methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to elucidate the exact mechanism by which methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate modulates serotonin receptor activity and to investigate its potential for use as an antidepressant and anxiolytic agent.

Synthesis Methods

Methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate has been synthesized using a variety of methods, including the use of N-methylpiperidine, piperazine, and 4-methoxybenzaldehyde. One such method involves the reaction of N-methylpiperidine with piperazine and 4-methoxybenzaldehyde in the presence of acetic acid and acetic anhydride. The resulting product is then treated with methyl 4-chloro-4-oxobutanoate to yield methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate.

Scientific Research Applications

Methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate has been studied for its potential applications in various fields, including neuroscience and medicinal chemistry. In neuroscience, methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate has been shown to have an affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate has also been studied for its potential use as an antidepressant and anxiolytic agent.
In medicinal chemistry, methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate has been studied for its potential use as a scaffold for the development of new drugs. The piperidine-based structure of methyl 4-{3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}-4-oxobutanoate has been found to be a useful scaffold for the development of compounds with a wide range of biological activities, including antiviral, anticancer, and antibacterial activities.